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molecular formula C7H4Br2ClNO B8284878 3,5-Dibromo-4-aminobenzoyl chloride

3,5-Dibromo-4-aminobenzoyl chloride

Cat. No. B8284878
M. Wt: 313.37 g/mol
InChI Key: ILWBKSICDPSKQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04274998

Procedure details

In a flask equipped with a reflux condenser, 88.5 g (0.3 mole) of 4-amino-3,5-dibromobenzoic acid and 68 g (0.33 mole) of phosphorus pentachloride were reacted under reflux for one hour. After removal of phosphorus oxychloride under reduced pressure by means of an aspirator, the reaction product is subjected to vacuum distillation to obtain 69 g of 4-amino-3,5-dibromobenzoic acid chloride (yield: 73%).
Quantity
88.5 g
Type
reactant
Reaction Step One
Quantity
68 g
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:10]([Br:11])=[CH:9][C:5]([C:6](O)=[O:7])=[CH:4][C:3]=1[Br:12].P(Cl)(Cl)(Cl)(Cl)[Cl:14]>>[NH2:1][C:2]1[C:10]([Br:11])=[CH:9][C:5]([C:6]([Cl:14])=[O:7])=[CH:4][C:3]=1[Br:12]

Inputs

Step One
Name
Quantity
88.5 g
Type
reactant
Smiles
NC1=C(C=C(C(=O)O)C=C1Br)Br
Name
Quantity
68 g
Type
reactant
Smiles
P(Cl)(Cl)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a flask equipped with a reflux condenser
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for one hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
After removal of phosphorus oxychloride under reduced pressure by means of an aspirator
DISTILLATION
Type
DISTILLATION
Details
the reaction product is subjected to vacuum distillation

Outcomes

Product
Name
Type
product
Smiles
NC1=C(C=C(C(=O)Cl)C=C1Br)Br
Measurements
Type Value Analysis
AMOUNT: MASS 69 g
YIELD: PERCENTYIELD 73%
YIELD: CALCULATEDPERCENTYIELD 73.4%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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